Cas no 89181-80-6 (2-Hydrazino-4-methoxypyrimidine)

2-Hydrazino-4-methoxypyrimidine is a versatile heterocyclic compound featuring a hydrazino functional group attached to a methoxy-substituted pyrimidine core. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydrazino group enables facile derivatization, allowing for the formation of hydrazones, heterocyclic fused systems, and other functionalized derivatives. The methoxy substituent enhances solubility and modulates electronic properties, facilitating further chemical modifications. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, including potential antiviral or anticancer agents. Its stability under standard storage conditions ensures reliable handling in laboratory and industrial settings.
2-Hydrazino-4-methoxypyrimidine structure
89181-80-6 structure
Product Name:2-Hydrazino-4-methoxypyrimidine
CAS No:89181-80-6
MF:C5H8N4O
MW:140.143219947815
MDL:MFCD02734394
CID:711273
PubChem ID:817003
Update Time:2025-06-08

2-Hydrazino-4-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Hydrazinyl-4-methoxypyrimidine
    • 2-HYDRAZINO-4-METHOXYPYRIMIDINE
    • 2-hydrazino-4-methoxypyrimidine(SALTDATA: FREE)
    • Pyrimidine,2-hydrazinyl-4-methoxy-
    • 2-Hydrazinyl-4-methoxypyrimidine (ACI)
    • Pyrimidine, 2-hydrazino-4-methoxy- (7CI)
    • (4-Methoxypyrimidin-2-yl)hydrazine
    • STK505788
    • CS-0208333
    • pyrimidine, 2-hydrazino-4-methoxy-
    • ALBB-009268
    • SB55629
    • DTXSID00355724
    • EN300-31651
    • DB-078321
    • CS1194
    • R8S
    • Oprea1_045806
    • AKOS000133495
    • 89181-80-6
    • AS-46496
    • MFCD02734394
    • SCHEMBL25205112
    • 2-Hydrazino-4-methoxypyrimidine
    • MDL: MFCD02734394
    • Inchi: 1S/C5H8N4O/c1-10-4-2-3-7-5(8-4)9-6/h2-3H,6H2,1H3,(H,7,8,9)
    • InChI Key: HXQPYFMXCAIHAB-UHFFFAOYSA-N
    • SMILES: N(=C1NC(OC)=CC=N1)N

Computed Properties

  • Exact Mass: 140.06981089g/mol
  • Monoisotopic Mass: 140.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 73.1Ų

2-Hydrazino-4-methoxypyrimidine Security Information

  • HazardClass:IRRITANT

2-Hydrazino-4-methoxypyrimidine Pricemore >>

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